Cas no 666715-86-2 (Benzoic acid, 4-[(3-nitrophenoxy)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(3-nitrophenoxy)sulfonyl]-
• CAS No: 666715-86-2
• MF: C₁₃H₉NO₇S
• MW: 323.278062582016
• CID: 1718382
• Update Time: 2024-11-27

Benzoic acid, 4-[(3-nitrophenoxy)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-nitrophenoxy)sulfonyl]-

• Inchi： 1S/C13H9NO7S/c15-13(16)9-4-6-12(7-5-9)22(19,20)21-11-3-1-2-10(8-11)14(17)18/h1-8H,(H,15,16)
• InChI Key： NSTRZQOFBCIYJV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(OC2=CC=CC([N+]([O-])=O)=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 323.00997

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Melting Point: 213.5 °C
• Boiling Point: 547.9±50.0 °C(Predicted)
• PSA: 123.81
• pka: 3.28±0.10(Predicted)